Cas no 3490-09-3 (2-(2,3-dimethoxyphenyl)ethyl(methyl)amine)

• Product Name: 2-(2,3-dimethoxyphenyl)ethyl(methyl)amine
• CAS No: 3490-09-3
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5866467
• PubChem ID: 202629
• Update Time: 2025-08-05

2-(2,3-dimethoxyphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 3490-09-3
• EN300-1868154
• [2-(2,3-dimethoxyphenyl)ethyl](methyl)amine
• SCHEMBL8504183
• AKOS014196151
• 2-(2,3-dimethoxyphenyl)ethyl(methyl)amine

• Inchi： 1S/C11H17NO2/c1-12-8-7-9-5-4-6-10(13-2)11(9)14-3/h4-6,12H,7-8H2,1-3H3
• InChI Key： HRZVUFHEZZHTEN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CCNC)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,3-dimethoxyphenyl)ethyl(methyl)amine

Introduction to 2-(2,3-dimethoxyphenyl)ethyl(methyl)amine (CAS No. 3490-09-3)

2-(2,3-dimethoxyphenyl)ethyl(methyl)amine, identified by its Chemical Abstracts Service (CAS) number 3490-09-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its structural motif of a phenyl ring substituted with methoxy groups at the 2 and 3 positions, linked to an ethyl chain with a methylamine moiety at the terminal end. The unique combination of these functional groups imparts distinct chemical and pharmacological properties, making it a subject of considerable interest in drug discovery and development.

The molecular structure of 2-(2,3-dimethoxyphenyl)ethyl(methyl)amine consists of a benzene ring with two methoxy (-OCH₃) substituents at the ortho and meta positions relative to each other. This arrangement enhances the compound's solubility in both polar and non-polar solvents, facilitating its use in various chemical reactions and formulations. The ethyl chain extending from the phenyl ring introduces a degree of flexibility, while the methylamine group (-NCH₃) contributes to basicity, enabling potential interactions with acidic pharmacophores in biological systems.

Recent advancements in pharmaceutical research have highlighted the utility of 2-(2,3-dimethoxyphenyl)ethyl(methyl)amine as a key intermediate in synthesizing novel therapeutic agents. Its structural features make it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, studies have demonstrated its potential in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The methoxy groups on the phenyl ring are known to influence metabolic stability and bioavailability, which are critical factors in drug design.

In addition to its role as a building block for drug synthesis, 2-(2,3-dimethoxyphenyl)ethyl(methyl)amine has been explored for its potential biological activities. Preliminary research suggests that this compound may exhibit properties relevant to pain management and neuroprotection. The interaction between the methylamine group and biological targets could lead to the development of new medications targeting neurological conditions such as epilepsy and Alzheimer's disease. Furthermore, the presence of methoxy substituents may enhance antioxidant properties, which are increasingly recognized for their role in combating oxidative stress-related pathologies.

The synthesis of 2-(2,3-dimethoxyphenyl)ethyl(methyl)amine typically involves multi-step organic reactions starting from readily available aromatic precursors. One common synthetic route includes the methylation of an amine intermediate derived from 2,3-dimethoxybenzaldehyde. This approach leverages nucleophilic substitution reactions to introduce the ethyl chain and methylamine functionality while preserving the integrity of the methoxy-substituted phenyl ring. The optimization of reaction conditions is crucial to achieving high yields and purity, ensuring that the final product meets pharmaceutical-grade standards.

Quality control and analytical characterization of 2-(2,3-dimethoxyphenyl)ethyl(methyl)amine are essential to guarantee its suitability for further applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and assess impurity profiles. These analytical methods provide detailed insights into the compound's chemical composition, aiding in the formulation of robust synthetic protocols and ensuring consistency across production batches.

The growing interest in 2-(2,3-dimethoxyphenyl)ethyl(methyl)amine underscores its significance in modern medicinal chemistry. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in drug development pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to novel treatments for a wide range of diseases.

In conclusion,2-(2,3-dimethoxyphenyl)ethyl(methyl)amine (CAS No. 3490-09-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer versatility in drug design, while its potential biological activities open avenues for addressing unmet medical needs. With ongoing advancements in synthetic methodologies and analytical techniques, this compound is poised to contribute significantly to the future landscape of medicinal chemistry.